3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine
CAS No.:
Cat. No.: VC16707835
Molecular Formula: C11H8N4
Molecular Weight: 196.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H8N4 |
|---|---|
| Molecular Weight | 196.21 g/mol |
| IUPAC Name | 3-pyridin-4-ylpyrazolo[1,5-a]pyrimidine |
| Standard InChI | InChI=1S/C11H8N4/c1-4-13-11-10(8-14-15(11)7-1)9-2-5-12-6-3-9/h1-8H |
| Standard InChI Key | CVFLKTWQRUQSFY-UHFFFAOYSA-N |
| Canonical SMILES | C1=CN2C(=C(C=N2)C3=CC=NC=C3)N=C1 |
Introduction
3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine is a nitrogen-containing heterocyclic compound that belongs to the pyrazolo-pyrimidine family. It is of significant interest in medicinal chemistry due to its potential as a scaffold for designing new drugs. The compound's molecular formula is CHN, and its molecular weight is approximately 188.20 g/mol.
Synthesis of 3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine
The synthesis of 3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine typically involves several key approaches, although specific methods for this compound are not extensively detailed in the available literature. Generally, pyrazolo[1,5-a]pyrimidines can be synthesized through the interaction of NH-3-aminopyrazoles with different 1,3-biselectrophilic compounds such as β-dicarbonyls or β-enaminones . For similar compounds, refluxing of enamine with 5-aminopyrazole in acetic acid is a common method .
Medicinal Applications
Pyrazolo[1,5-a]pyrimidines, including derivatives like 3-(4-Pyridyl)pyrazolo[1,5-a]pyrimidine, have been explored for their medicinal applications. These compounds are known for their potential in drug development, serving as scaffolds for designing drugs with various biological activities such as antiviral, cytotoxic, antidepressant, antihypertensive, analgesic, antimicrobial, and anticancer activities . The pyrazolo[1,5-a]pyrimidine core has been used in the development of inhibitors for kinases and other enzymes .
Data Table: Biological Activities of Pyrazolo[1,5-a]pyrimidines
| Biological Activity | Target/Pathogen | Compound Type |
|---|---|---|
| Antibacterial | Mycobacterium tuberculosis | Pyrazolo[1,5-a]pyrimidine derivatives |
| Antiparasitic | Protozoan parasites | Pyrazolo[1,5-a]pyrimidine derivatives |
| Antiviral | HIV | Pyrazolo[1,5-a]pyrimidine derivatives |
| Anticancer | Various tumor cells | Pyrazolo[1,5-a]pyrimidine derivatives |
| Antimicrobial | Bacterial strains | Pyrazolo[1,5-a]pyrimidine derivatives |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume